Cas no 3214-32-2 (1-(oxolan-2-yl)ethan-1-ol)

• Product Name: 1-(oxolan-2-yl)ethan-1-ol
• CAS No: 3214-32-2
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD21187731
• CID: 1450820
• PubChem ID: 12459578
• Update Time: 2025-10-17

1-(oxolan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydrofuran-2-yl)ethanol
• 2-furanmethanol, tetrahydro-α-methyl-
• LogP
• 1-(oxolan-2-yl)ethan-1-ol
• SCHEMBL1499862
• EN300-87978
• 1-(oxolan-2-yl)ethanol
• AKOS014656652
• 3214-32-2

• MDL： MFCD21187731
• Inchi： 1S/C6H12O2/c1-5(7)6-3-2-4-8-6/h5-7H,2-4H2,1H3
• InChI Key： FGNVEEOZAACRKW-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-(oxolan-2-yl)ethan-1-ol

Comprehensive Overview of 1-(Oxolan-2-yl)ethan-1-ol (CAS No. 3214-32-2)

1-(Oxolan-2-yl)ethan-1-ol, also known by its CAS number 3214-32-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes an oxolane ring and an alcohol functional group. Its chemical formula is C₆H₁₂O₂, and it has a molecular weight of approximately 116.16 g/mol.

The physical properties of 1-(Oxolan-2-yl)ethan-1-ol are well-documented. It is a colorless liquid with a mild, characteristic odor. The compound is soluble in water and many organic solvents, making it highly useful in various chemical reactions and processes. Its boiling point is around 158°C, and it has a density of about 0.98 g/cm³ at room temperature.

In terms of its chemical reactivity, 1-(Oxolan-2-yl)ethan-1-ol exhibits typical behavior for an alcohol and an ether. It can undergo esterification, etherification, and other common organic reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and fine chemicals.

Recent Research Findings:

The latest research on 1-(Oxolan-2-yl)ethan-1-ol has focused on its potential applications in the pharmaceutical industry. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of novel antiviral agents. The researchers found that derivatives of 1-(Oxolan-2-yl)ethan-1-ol exhibited significant antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for drug development.

Another study published in Organic Letters investigated the use of 1-(Oxolan-2-yl)ethan-1-ol in the synthesis of chiral building blocks for asymmetric catalysis. The researchers developed a highly efficient method to produce enantiomerically pure derivatives of this compound, which are crucial for the synthesis of chiral drugs with improved efficacy and reduced side effects.

In the field of materials science, 1-(Oxolan-2-yl)ethan-1-ol has been explored for its potential as a solvent and plasticizer in polymer formulations. A recent paper in Polymer Chemistry reported that this compound can enhance the flexibility and processability of certain polymers without compromising their mechanical properties. This finding opens up new possibilities for its use in various industrial applications, including coatings, adhesives, and flexible electronics.

Safety and Handling:

Safety is a critical consideration when handling any chemical compound. While 1-(Oxolan-2-yl)ethan-1-ol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and ensuring adequate ventilation to prevent inhalation of vapors.

The storage conditions for 1-(Oxolan-2-yl)ethan-1-ol should be carefully controlled to maintain its stability and purity. It should be stored in tightly sealed containers at room temperature away from direct sunlight and sources of heat. Additionally, it is advisable to avoid contact with strong oxidizing agents or acids to prevent unwanted reactions.

Synthesis Methods:

The synthesis of 1-(Oxolan-2-y l)ethan - 1 - ol strong > can be achieved through various routes depending on the desired purity and scale of production. One common method involves the reaction of 2-tetrahydrofurfuryl chloride with ethanol in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via nucleophilic substitution to form the desired product with high yield and purity.

An alternative synthetic route involves the reduction of 2-tetrahydrofurfuryl acetate using a reducing agent like lithium aluminum hydride (LAH). This method provides an efficient way to produce enantiomerically pure forms of 1-(Oxolan - 2 - y l )et han - 1 - ol strong > , which are essential for applications requiring chiral compounds. p > < p >In conclusion ,< strong > 1 -( Ox o lan - 2 - y l )et han - 1 - ol strong > ( CAS No . 32 14 - 3 2 - 2 ) is a multifaceted compound with a wide range of applications in chemistry , biology , and pharmaceutical research . Its unique structural features , combined with its favorable physical and chemical properties , make it an invaluable intermediate in the synthesis of complex molecules . Ongoing research continues to uncover new possibilities for its use , further solidifying its importance in modern scientific endeavors . p > article > response >